Cas no 179680-92-3 (2-Pyridineoctanoic acid, 6-pentyl-, methyl ester)

2-Pyridineoctanoic acid, 6-pentyl-, methyl ester structure
179680-92-3 structure
Product Name:2-Pyridineoctanoic acid, 6-pentyl-, methyl ester
CAS No:179680-92-3
MF:C19H31NO2
MW:305.454945802689
CID:1370437
Update Time:2024-08-16

2-Pyridineoctanoic acid, 6-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridineoctanoic acid, 6-pentyl-, methyl ester
    • Inchi: 1S/C19H31NO2/c1-3-4-8-12-17-14-11-15-18(20-17)13-9-6-5-7-10-16-19(21)22-2/h11,14-15H,3-10,12-13,16H2,1-2H3
    • InChI Key: GCBTUUFUUKIEOU-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCCC(OC)=O)=NC(CCCCC)=CC=C1

Computed Properties

  • Exact Mass: 305.23563

Experimental Properties

  • Density: 0.964±0.06 g/cm3(Predicted)
  • Boiling Point: 395.3±30.0 °C(Predicted)
  • PSA: 39.19
  • pka: 6.63±0.12(Predicted)
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